N-(4-fluorophenyl)-2-[4-(2-methylphenoxy)-1-oxo-1H,2H-[1,2,4]triazolo[4,3-a]quinoxalin-2-yl]acetamide

• IUPAC Name: N-(4-fluorophenyl)-2-[4-(2-methylphenoxy)-1-oxo-[1,2,4]triazolo[4,3-a]quinoxalin-2-yl]acetamide
• InChI: InChI=1S/C24H18FN5O3/c1-15-6-2-5-9-20(15)33-23-22-28-29(14-21(31)26-17-12-10-16(25)11-13-17)24(32)30(22)19-8-4-3-7-18(19)27-23/h2-13H,14H2,1H3,(H,26,31)
• InChI Key: FDKOBEFHIFCBTA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OC2=NC3=CC=CC=C3N4C2=NN(C4=O)CC(=O)NC5=CC=C(C=C5)F
• Molecular Formula: C24H18FN5O3
• Molecular Weight: 443.4 g/mol
• CAS No.: 1189480-72-5

Description

N-(4-fluorophenyl)-2-[4-(2-methylphenoxy)-1-oxo-1H,2H-[1,2,4]triazolo[4,3-a]quinoxalin-2-yl]acetamide is a heterocyclic acetamide derivative featuring a fused triazoloquinoxaline core. The compound integrates a 4-fluorophenyl group and a 2-methylphenoxy substituent, which are critical for modulating its physicochemical and biological properties.

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Triazoloquinoxaline Derivatives

Compound: N-(2,4-dimethoxyphenyl)-2-{1-oxo-4-phenoxy-1H,2H-[1,2,4]triazolo[4,3-a]quinoxalin-2-yl}acetamide

• Core Structure: Triazoloquinoxaline with a phenoxy substituent.
• Key Differences: Substituents: 2,4-Dimethoxyphenyl vs. 4-fluorophenyl in the target compound. Phenoxy Group: Unsubstituted phenoxy vs. 2-methylphenoxy in the target.

Triazoloquinoline Derivatives

Compound: N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-2-[(8-methoxy-4-methyl[1,2,4]triazolo[4,3-a]quinolin-1-yl)sulfanyl]acetamide

• Core Structure: Triazoloquinoline with a sulfanyl linkage.
• Key Differences: Heterocycle: Quinoline vs. quinoxaline in the target compound. Substituents: Thiazolyl and sulfanyl groups vs. acetamide and phenoxy groups.
• Implications: The sulfanyl group may enhance radical scavenging or metal-binding properties, while the quinoxaline core in the target compound offers a broader π-system for stacking interactions.

Quinazolinone-Based Acetamides

Compound : 2-{[3-(4-chlorophenyl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}-N-(4-fluorophenyl)acetamide

• Core Structure: Quinazolinone with a sulfanyl bridge.
• Key Differences: Heterocycle: Quinazolinone vs. triazoloquinoxaline. Linker: Sulfanyl vs. oxygen-based acetamide.
• Implications: Quinazolinones are associated with tyrosine kinase inhibition, whereas triazoloquinoxalines may target different enzymatic pathways. The sulfanyl linker could influence redox activity.

Comparative Data Table

Compound Name	Core Structure	Key Substituents	Molecular Weight (g/mol)	Potential Applications
N-(4-fluorophenyl)-2-[4-(2-methylphenoxy)-1-oxo-1H,2H-triazolo[4,3-a]quinoxalin-2-yl]acetamide	Triazoloquinoxaline	4-Fluorophenyl, 2-methylphenoxy	~435 (estimated)	Anticancer, antimicrobial
N-(2,4-dimethoxyphenyl)-2-{1-oxo-4-phenoxy-triazolo[4,3-a]quinoxalin-2-yl}acetamide	Triazoloquinoxaline	2,4-Dimethoxyphenyl, phenoxy	~453	Research chemical
N-[4-(4-fluorophenyl)-thiazol-2-yl]-2-(triazolo[4,3-a]quinolin-1-ylsulfanyl)acetamide	Triazoloquinoline	4-Fluorophenyl, thiazolyl, sulfanyl	~468	Antifungal, kinase inhibition
2-{[3-(4-chlorophenyl)-4-oxo-quinazolin-2-yl]sulfanyl}-N-(4-fluorophenyl)acetamide	Quinazolinone	4-Chlorophenyl, sulfanyl, 4-fluorophenyl	~428	Anticancer